Cas no 396722-32-0 (N-2-(3,5-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3,4,5-triethoxybenzamide)

• Product name: N-2-(3,5-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3,4,5-triethoxybenzamide
• CAS No: 396722-32-0
• MF: C₂₆H₃₁N₃O₄S
• MW: 481.607045412064
• CID: 5970586
• PubChem ID: 3597798

N-2-(3,5-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3,4,5-triethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(3,5-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3,4,5-triethoxybenzamide
• N-(2-(3,5-dimethylphenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)-3,4,5-triethoxybenzamide
• Benzamide, N-[2-(3,5-dimethylphenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl]-3,4,5-triethoxy-
• Oprea1_792810
• 396722-32-0
• N-[2-(3,5-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-3,4,5-triethoxybenzamide
• SR-01000445206
• F0778-0245
• N-[2-(3,5-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3,4,5-triethoxybenzamide
• SR-01000445206-1
• AKOS024599740
• N-(2-(3,5-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3,4,5-triethoxybenzamide

• Inchi： 1S/C26H31N3O4S/c1-6-31-22-12-18(13-23(32-7-2)24(22)33-8-3)26(30)27-25-20-14-34-15-21(20)28-29(25)19-10-16(4)9-17(5)11-19/h9-13H,6-8,14-15H2,1-5H3,(H,27,30)
• InChI Key： WTUZADJFHCHQJA-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC(C)=CC(C)=C2)N=C2CSCC2=1)(=O)C1=CC(OCC)=C(OCC)C(OCC)=C1

Computed Properties

• Exact Mass: 481.20352765g/mol
• Monoisotopic Mass: 481.20352765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 99.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-2-(3,5-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3,4,5-triethoxybenzamide

Recent Advances in the Study of N-2-(3,5-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3,4,5-triethoxybenzamide (CAS: 396722-32-0)

The compound N-2-(3,5-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3,4,5-triethoxybenzamide (CAS: 396722-32-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a modulator of key signaling pathways, particularly those involved in inflammation and cancer. The thienopyrazole core, combined with the triethoxybenzamide moiety, has been shown to exhibit high affinity for specific protein targets, making it a promising candidate for further pharmacological investigation. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its binding mechanisms and optimize its pharmacokinetic properties.

One of the most notable findings is the compound's ability to inhibit the activity of certain kinases implicated in tumor growth. In vitro and in vivo studies have demonstrated its efficacy in reducing cell proliferation and inducing apoptosis in various cancer cell lines. These results suggest that N-2-(3,5-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3,4,5-triethoxybenzamide could serve as a lead compound for the development of novel anticancer agents.

In addition to its anticancer potential, recent research has explored its anti-inflammatory properties. The compound has been shown to suppress the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in preclinical models. This dual functionality—targeting both cancer and inflammation—positions it as a versatile therapeutic agent with broad applicability.

Despite these promising findings, challenges remain in optimizing the compound's bioavailability and minimizing off-target effects. Current efforts are focused on structural modifications to enhance its selectivity and reduce potential toxicity. Collaborative research initiatives between academic institutions and pharmaceutical companies are underway to accelerate its transition from bench to bedside.

In conclusion, N-2-(3,5-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3,4,5-triethoxybenzamide (CAS: 396722-32-0) represents a compelling area of research in chemical biology and medicinal chemistry. Its multifaceted biological activities and potential therapeutic applications underscore the importance of continued investigation. Future studies will likely focus on refining its pharmacological profile and exploring its efficacy in clinical settings.